4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]benzenesulfonamide
• InChI: InChI=1S/C23H19NO6S/c1-28-16-8-10-17(11-9-16)31(26,27)24-15-7-12-22-19(13-15)20(25)14-23(30-22)18-5-3-4-6-21(18)29-2/h3-14,24H,1-2H3
• InChI Key: GCWIKFMTLCNYMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CC=C4OC
• Molecular Formula: C23H19NO6S
• Molecular Weight: 437.5 g/mol

Description

4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide, also known as MMBC, is a synthetic compound that belongs to the class of benzimidazole derivatives. MMBC has gained significant attention in the scientific community due to its potential applications in medicinal chemistry, particularly in the treatment of cancer and other diseases. In

Mechanism of Action

The mechanism of action of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the growth of cancer cells. 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It may also inhibit the activity of enzymes that are involved in the growth and proliferation of cancer cells. Further research is needed to fully understand the mechanism of action of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide.
Biochemical and Physiological Effects:
4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis in these cells. 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide may also have anti-inflammatory effects, making it a potential treatment for diseases such as rheumatoid arthritis. Further research is needed to fully understand the biochemical and physiological effects of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide.

Advantages and Limitations for Lab Experiments

One advantage of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide is its potential as a new drug candidate for the treatment of cancer and other diseases. Its unique chemical structure makes it a promising candidate for drug development. However, one limitation of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide is its limited solubility in water, which can make it difficult to work with in lab experiments. Further research is needed to overcome this limitation and optimize the use of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide in scientific research.

Future Directions

There are several future directions for research on 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide. One area of research is the development of new drugs based on the chemical structure of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide. Researchers can modify the chemical structure of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide to improve its solubility and other properties, making it more suitable for use in drug development. Another area of research is the optimization of the synthesis method for 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide, with the goal of improving the yield and purity of the product. Finally, further research is needed to fully understand the mechanism of action of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide and its potential applications in the treatment of cancer and other diseases.

Scientific Research Applications

4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide has been the subject of several scientific studies due to its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and rheumatoid arthritis. The unique chemical structure of 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide makes it a promising candidate for the development of new drugs.